Sulfo-CY3 maleimide potassium

• Molecular Formula: C36H41KN4O9S2
• Molecular Weight: 777.0 g/mol
• InChI: InChI=1S/C36H42N4O9S2.K/c1-35(2)26-22-24(50(44,45)46)13-15-28(26)38(5)30(35)10-9-11-31-36(3,4)27-23-25(51(47,48)49)14-16-29(27)39(31)20-8-6-7-12-32(41)37-19-21-40-33(42)17-18-34(40)43;/h9-11,13-18,22-23H,6-8,12,19-21H2,1-5H3,(H2-,37,41,44,45,46,47,48,49);/q;+1/p-1
• InChIKey: UWKRYHIPIWAWJR-UHFFFAOYSA-M

Sulfo-CY3 Maleimide Potassium: Product Specifications

Sulfo-CY3 maleimide potassium (CAS 1656990-68-9) is a sulfonated cyanine 3 (Cy3) derivative functionalized with a maleimide reactive group and formulated as a potassium salt. The compound is a bright orange-fluorescent dye designed for site-specific covalent conjugation to sulfhydryl (–SH) groups on proteins, peptides, antibodies, and thiol-modified oligonucleotides . The sulfonate groups confer high aqueous solubility, enabling labeling reactions under purely aqueous conditions without organic co-solvents, while the maleimide moiety selectively forms stable thioether bonds with thiols with >1000-fold kinetic preference over amines at neutral to slightly acidic pH .

Aqueous thiol labeling without organic co-solvents

Site-specific cysteine conjugation on proteins and antibodies

Fluorescence microscopy and multi-color imaging workflows

Sulfo-CY3 Maleimide Potassium: Why Generic Substitutes Fail

Generic substitution with non-sulfonated Cy3 maleimide introduces critical technical liabilities. Non-sulfonated Cy3 maleimide exhibits low aqueous solubility, requiring organic co-solvents such as DMF or DMSO in the labeling reaction mixture [1]. This necessity precludes labeling of solvent-sensitive biomolecules, including many antibodies and labile proteins that undergo denaturation or precipitation upon organic solvent exposure. Furthermore, the hydrophobic character of non-sulfonated Cy3 promotes dye self-aggregation in aqueous buffers and non-specific hydrophobic adsorption to protein surfaces post-conjugation, which elevates background fluorescence and compromises signal-to-noise ratios . Substitution with alternative spectrally similar maleimide dyes—such as Alexa Fluor 546 maleimide or DyLight 550 maleimide—requires independent validation of conjugation efficiency, photostability under specific imaging modalities, and compatibility with existing filter sets and instrument configurations, as these parameters are not interchangeable across fluorophore chemistries.

Co-solvent Non-sulfonated Cy3 maleimide may require organic co-solvents, risking denaturation of solvent-sensitive biomolecules.

Background Hydrophobic Cy3 dyes can aggregate and adsorb non-specifically, elevating background signal vs. sulfonated form.

Spectral Similar dyes (Alexa Fluor 546, DyLight 550) require re-validation of photostability and filter-set compatibility.

• [1] 0qy.com. Cy3 maleimide (CAS 1838643-41-6): Product Description and Application Notes. Accessed April 2026. View Source

Sulfo-CY3 Maleimide Potassium: Performance Comparison

Co-Solvent-Free Aqueous Solubility

Sulfo-CY3 maleimide potassium eliminates the requirement for organic co-solvents during thiol labeling reactions, in direct contrast to non-sulfonated Cy3 maleimide. Non-sulfonated Cy3 maleimide exhibits low aqueous solubility, necessitating the addition of organic co-solvents such as DMF, DMSO, or acetonitrile to the reaction mixture for effective conjugation [1]. Sulfo-CY3 maleimide potassium, via introduction of sulfonate groups, achieves high water solubility and enables labeling to proceed in purely aqueous buffer systems without any organic co-solvent [2].

Co-Solvent-Free Solubility

Head-to-head

No organic co-solvent required; fully aqueous labeling

Supports labeling of solvent-sensitive proteins without denaturation risk.

vs. non-sulfonated Cy3 maleimide requiring DMF/DMSO.

Evidence Dimension	Requirement for organic co-solvent in aqueous labeling reaction
Target Compound Data	No organic co-solvent required; labeling proceeds in purely aqueous conditions
Comparator Or Baseline	Non-sulfonated Cy3 maleimide: Requires organic co-solvent (DMF, DMSO, or acetonitrile) for aqueous-phase labeling
Quantified Difference	Qualitative: Required organic co-solvent eliminated entirely
Conditions	Aqueous buffer (e.g., PBS, Tris) for protein/antibody labeling

Why This Matters

Elimination of organic co-solvents prevents protein denaturation and precipitation during labeling of solvent-sensitive biomolecules, directly expanding the scope of applicable targets.

• [1] 0qy.com. Cy3 maleimide (CAS 1838643-41-6): Product Description and Application Notes. Accessed April 2026. View Source
• [2] Delta-B. Sulfo-Cy3 maleimide: Water-Soluble Thiol-Reactive Cyanine Dye. Product Datasheet. Accessed April 2026. View Source

Reduced Aggregation and Lower Background

Sulfo-CY3 maleimide potassium reduces dye aggregation and non-specific hydrophobic adsorption relative to non-sulfonated Cy3 derivatives. Traditional hydrophobic Cy3 derivatives exhibit aggregation tendency in aqueous solution and adhere non-specifically to protein surfaces via hydrophobic interactions, contributing to elevated background signal and reduced labeling specificity . The introduction of sulfonate groups on the Cy3 scaffold significantly mitigates molecular aggregation in aqueous solution and decreases non-specific adsorption, thereby improving dispersion in buffers, physiological saline, and cell-related systems [1]. Sulfo-Cy3 conjugates also yield lower background than TAMRA and most other commonly used fluorescent dyes .

Reduced Aggregation & Background

Class-level

Lower background vs. TAMRA and non-sulfonated Cy3

May improve signal-to-noise in microscopy and flow cytometry.

Data to verify; reported lower non-specific adsorption.

Evidence Dimension	Background signal and non-specific binding propensity
Target Compound Data	Lower background than TAMRA and most commonly used fluorescent dyes; reduced hydrophobic aggregation
Comparator Or Baseline	Non-sulfonated Cy3: Pronounced aggregation tendency and hydrophobic non-specific adsorption; TAMRA: Higher background signal
Quantified Difference	Qualitative: Reduced aggregation and lower background relative to non-sulfonated Cy3 and TAMRA
Conditions	Post-conjugation detection in fluorescence microscopy and flow cytometry

Why This Matters

Lower background signal directly improves signal-to-noise ratio and detection sensitivity, particularly critical for low-abundance target detection.

• [1] XARXBIO. Sulfo-Cy3-Maleimide: Product Specifications and Experimental Applications. Technical Article. 2025. View Source

Extinction Coefficient and Quantum Yield

Sulfo-CY3 maleimide potassium exhibits defined spectroscopic parameters that enable direct brightness comparison with class alternatives. The compound demonstrates an extinction coefficient of 162,000 L·mol⁻¹·cm⁻¹ at maximum absorption (548 nm) and a fluorescence quantum yield of 0.1 in PBS buffer [1]. For reference, non-sulfonated Cy3 maleimide exhibits a lower extinction coefficient of 150,000 cm⁻¹M⁻¹ based on vendor specifications .

Extinction Coefficient

Cross-study

162,000 L·mol⁻¹·cm⁻¹ at 548 nm

8% higher than non-sulfonated Cy3 maleimide (150,000), indicating greater brightness per mole.

Quantum yield 0.1 in PBS; brightness depends on both parameters.

Evidence Dimension	Molar extinction coefficient (ε) at λ_max
Target Compound Data	162,000 L·mol⁻¹·cm⁻¹ at 548 nm
Comparator Or Baseline	Non-sulfonated Cy3 maleimide: 150,000 cm⁻¹M⁻¹
Quantified Difference	8% higher extinction coefficient
Conditions	PBS buffer (pH 7.4) for Sulfo-Cy3; vendor-specified conditions for comparator

Why This Matters

Higher extinction coefficient translates to proportionally greater light absorption per mole of dye, directly contributing to brighter fluorescence signal per labeled molecule.

• [1] Delta-B. Sulfo-Cy3 maleimide: Water-Soluble Thiol-Reactive Cyanine Dye. Product Datasheet. Accessed April 2026. View Source

Thiol Selectivity and Reaction Kinetics

The maleimide functional group on Sulfo-CY3 maleimide potassium confers high thiol selectivity with established kinetic advantage over competing nucleophiles. The maleimide moiety selectively reacts with sulfhydryl (–SH) groups via nucleophilic addition to form stable thioether bonds . Under neutral to slightly acidic buffer conditions, maleimide exhibits >1000-fold faster reaction rate with thiols compared to amine groups (e.g., lysine and arginine side chains), ensuring site-specific conjugation to cysteine residues [1].

Thiol Selectivity

Class-level

>1000-fold kinetic preference over amines

Supports site-specific cysteine conjugation at neutral pH.

Maleimide-thiol reaction; amine reactivity may require pH control.

Evidence Dimension	Reaction rate selectivity (thiol vs. amine)
Target Compound Data	>1000-fold faster reaction with thiols than with amines
Comparator Or Baseline	Amine nucleophiles (lysine, arginine side chains)
Quantified Difference	>1000× kinetic selectivity
Conditions	Neutral to slightly acidic buffer (pH ~6.5–7.5)

Why This Matters

High thiol selectivity enables site-specific labeling of cysteine residues with minimal off-target amine conjugation, preserving protein structure and functional integrity.

• [1] 0qy.com. Sulfo-Cyanine3 maleimide (CAS 1656990-68-9): Water-Soluble Cy3 Maleimide. Product Page. Accessed April 2026. View Source

pH-Insensitive Fluorescence

Sulfo-CY3 maleimide maintains stable fluorescence output across a broad pH range without signal attenuation. The dye exhibits pH insensitivity from pH 4 to pH 10, with fluorescence intensity remaining consistent throughout this range . This contrasts with certain pH-sensitive fluorophores such as fluorescein (FITC), whose fluorescence is significantly quenched at acidic pH below 6.0.

pH-Insensitive Fluorescence

Data to verify

Stable from pH 4–10

Enables consistent detection in acidic compartments like endosomes.

Class-level inference vs. FITC quenching below pH 6; independent verification recommended.

Evidence Dimension	Fluorescence stability across pH range
Target Compound Data	pH insensitive from pH 4 to pH 10
Comparator Or Baseline	FITC: Fluorescence quenched below pH 6.0 (class-level baseline)
Quantified Difference	Full pH 4–10 operational range vs. pH ≥6.0 requirement
Conditions	Aqueous buffers across indicated pH range

Why This Matters

Broad pH stability ensures reliable quantitative fluorescence measurements in diverse experimental contexts, including acidic intracellular compartments (e.g., endosomes, lysosomes) and variable buffer conditions.

Multi-Color Imaging Compatibility

Sulfo-CY3 maleimide potassium exhibits spectral properties compatible with standard multi-color imaging workflows and fluorescence resonance energy transfer (FRET) applications. The dye displays excitation maximum at 548 nm and emission maximum at 563 nm in aqueous solution [1], positioning it within the TRITC/Cy3 channel and enabling clear spectral separation from widely used fluorophores such as FITC (ex/em ~490/525 nm) and Cy5 (ex/em ~646/662 nm) for multi-parameter detection [2]. Spectrally similar dyes in this channel include TAMRA, Alexa Fluor 555, and DyLight 550 .

Multi-Color Compatibility

Reported

Ex/Em 548/563 nm; ~55 nm separation from FITC, ~100 nm from Cy5

Fits standard TRITC/Cy3 channel for 3-color imaging with minimal cross-talk.

Confirm filter set compatibility for specific microscope configuration.

Evidence Dimension	Spectral compatibility for multi-color panels
Target Compound Data	Ex/Em: 548/563 nm (aqueous); 550/566 nm (PBS)
Comparator Or Baseline	FITC: ~490/525 nm; Cy5: ~646/662 nm
Quantified Difference	~55 nm emission separation from FITC; ~100 nm from Cy5
Conditions	Aqueous buffer / PBS

Why This Matters

Defined spectral separation from FITC and Cy5 enables robust three-color imaging and FRET experiments without complex compensation or bleed-through correction.

• [1] Delta-B. Sulfo-Cy3 maleimide: Water-Soluble Thiol-Reactive Cyanine Dye. Product Datasheet. Accessed April 2026. View Source
• [2] StarGrayDye. Sulfo-Cy3 Maleimide: Properties and Applications. Product Information. 2026. View Source

Sulfo-CY3 Maleimide Potassium: Validated Applications

Solvent-Free Antibody and Protein Labeling

Sulfo-CY3 maleimide potassium is the reagent of choice for labeling antibodies and labile proteins that undergo denaturation or aggregation upon exposure to organic co-solvents. The high aqueous solubility conferred by sulfonate groups enables site-specific cysteine conjugation in purely aqueous buffers, eliminating the organic co-solvent requirement that constrains non-sulfonated Cy3 maleimide [1]. This application scenario directly leverages the differentiation established in Evidence Item 1.

Low-Background Fluorescence Detection

Sulfo-CY3 maleimide potassium is suitable for fluorescence microscopy, flow cytometry, and immunofluorescence assays requiring low background signal. The sulfonate modification reduces hydrophobic aggregation and non-specific protein adsorption relative to non-sulfonated Cy3 derivatives, and Sulfo-Cy3 conjugates yield lower background than TAMRA and most other commonly used fluorescent dyes . This application scenario directly leverages the differentiation established in Evidence Item 2. Note that for detection of low-abundance targets, Alexa Fluor 555 maleimide may be preferred due to reduced self-quenching at high labeling ratios .

Multi-Color Imaging with FITC and Cy5

Sulfo-CY3 maleimide potassium integrates into three-color imaging panels alongside FITC and Cy5 with minimal spectral cross-talk. The excitation (548 nm) and emission (563 nm) maxima provide adequate spectral separation from both FITC (~490/525 nm) and Cy5 (~646/662 nm) channels [2]. The pH insensitivity from pH 4–10 ensures consistent fluorescence intensity across varied cellular microenvironments , enabling reliable co-localization and quantitative intensity comparisons. This application scenario directly leverages the differentiation established in Evidence Items 5 and 6.

Site-Specific Cysteine Conjugation

Sulfo-CY3 maleimide potassium is appropriate for site-specific labeling of engineered or native cysteine residues in proteins for structural biology, protein-protein interaction, and conformational change studies. The maleimide group exhibits >1000-fold kinetic selectivity for thiols over amines [3], ensuring covalent conjugation to the intended cysteine site with minimal off-target labeling. The resulting thioether bond is stable under physiological conditions. This application scenario directly leverages the differentiation established in Evidence Item 4.

Application

Selection Property

Validation Focus

Solvent-free antibody/protein labeling

Co-solvent-free aqueous solubility

Protein integrity and labeling efficiency in PBS

Low-background fluorescence detection

Reduced aggregation and non-specific binding

Signal-to-noise ratio in microscopy/flow cytometry

Multi-color imaging with FITC/Cy5

Spectral separation and pH stability

Cross-talk and fluorescence consistency across pH 4–10

Site-specific cysteine conjugation

Thiol-maleimide kinetic selectivity

Conjugation specificity and functional integrity of labeled protein

• [1] Delta-B. Sulfo-Cy3 maleimide: Water-Soluble Thiol-Reactive Cyanine Dye. Product Datasheet. Accessed April 2026. View Source
• [2] StarGrayDye. Sulfo-Cy3 Maleimide: Properties and Applications. Product Information. 2026. View Source
• [3] 0qy.com. Sulfo-Cyanine3 maleimide (CAS 1656990-68-9): Water-Soluble Cy3 Maleimide. Product Page. Accessed April 2026. View Source